Cas no 1005615-84-8 (2-Methyl-N-(1-methyl-1H-pyrazol-3-yl)-benzamide)

• Product Name: 2-Methyl-N-(1-methyl-1H-pyrazol-3-yl)-benzamide
• CAS No: 1005615-84-8
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 3112086
• PubChem ID: 4865357
• Update Time: 2025-04-21

2-Methyl-N-(1-methyl-1H-pyrazol-3-yl)-benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(1-methyl-1H-pyrazol-3-yl)-benzamide
• 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide
• Z108544664
• DTXSID201246560
• 2-methyl-N-(1-methylpyrazol-3-yl)benzamide
• 1005615-84-8
• AKOS003744487
• STL393342

• Inchi： 1S/C12H13N3O/c1-9-5-3-4-6-10(9)12(16)13-11-7-8-15(2)14-11/h3-8H,1-2H3,(H,13,14,16)
• InChI Key： VWJQZTIOZQVSMN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NC1C=CN(C)N=1

Computed Properties

• Exact Mass: 215.105862047Da
• Monoisotopic Mass: 215.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.9Ų